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Compound of Interest

Compound Name: (R)-1-Boc-2-cyanopyrrolidine

Cat. No.: B1271963

An In-depth Technical Guide on the Safety and Handling of (R)-1-Boc-2-cyanopyrrolidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-1-Boc-2-
cyanopyrrolidine (CAS RN: 144688-70-0), a key organic intermediate in pharmaceutical
research and development. Adherence to these guidelines is crucial for ensuring a safe
laboratory environment.

Hazard Identification and Classification

(R)-1-Boc-2-cyanopyrrolidine is classified as a hazardous substance. The following table
summarizes its GHS classification.

Table 1: GHS Hazard Classification[1]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation Category 2 o
irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific target organ toxicity — H335: May cause respiratory
Category 3

single exposure

irritation

Signal Word: Warning[1]
Hazard Pictograms:

laalt text

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Table 2: Physical and Chemical Properties of (R)-1-Boc-2-cyanopyrrolidine
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Property Value Reference
Molecular Formula C10H16N202 [1]
Molecular Weight 196.25 g/mol [1]
Appearance White to off-white solid [2]

Melting Point 33-36 °C (lit.) [11[3]
Boiling Point 307.9 °C at 760 mmHg [1]

Flash Point 140 °C [1]

Density 1.08 g/cm3 [1]

Vapor Pressure 0.000703 mmHg at 25°C [1]
Solubility No data available [1]

Safe Handling and Storage Protocols

Proper handling and storage are critical to prevent exposure and accidents.

Personal Protective Equipment (PPE)

Arisk assessment should always be conducted before handling (R)-1-Boc-2-cyanopyrrolidine
to determine the appropriate level of PPE. The following diagram outlines the recommended
PPE.
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Personal Protective Equipment (PPE)

Respiratory Protection

(if dust/aerosols are generated) NIOSH-approved respirator

Body Protection Laboratory coat

Core PPE A
v

Hand Protection

Chemical-resistant gloves (e.g., nitrile)

Eye/Face Protection

Safety glasses with side-shields or goggles
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( Preparation )

Pre-Handling Steps

( Review Safety Data Sheet (SDS) ]

[ Don Appropriate PPE )

[ Verify Fume Hood Functionality )

Proced1*re Steps

( Weigh Compound in Fume Hood )

( Perform Reaction ]

Post-Handling Steps

Handling & Weighing

Decontaminate Glassware & Work Area )

Cleanup & Disposal

'

Dispose of Waste per Regulations )

End of Procedure

Boc-D-proline Activation & Amidation (2R)-2-carbamoylpyrrolidine-
1-carboxylate

Dehydration
.g., Cyanuric Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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